Cas no 147769-49-1 (Cholesta-8(14),24-dien-23-one,3-[[O-2-(acetylamino)-2-deoxy-b-D-galactopyranosyl-(1®4)-O-[O-b-D-glucopyranosyl-(1®2)-O-b-D-xylopyranosyl-(1®6)-2-(acetylamino)-2-deoxy-b-D-glucopyranosyl-(1®2)]-b-D-xylopyranosyl]oxy]-5-hydroxy-12-methoxy-4,4-dimethyl-, (3b,5a,12b)- (9CI))

Cholesta-8(14),24-dien-23-one,3-[[O-2-(acetylamino)-2-deoxy-b-D-galactopyranosyl-(1®4)-O-[O-b-D-glucopyranosyl-(1®2)-O-b-D-xylopyranosyl-(1®6)-2-(acetylamino)-2-deoxy-b-D-glucopyranosyl-(1®2)]-b-D-xylopyranosyl]oxy]-5-hydroxy-12-methoxy-4,4-dimethyl-, (3b,5a,12b)- (9CI) structure
147769-49-1 structure
Product name:Cholesta-8(14),24-dien-23-one,3-[[O-2-(acetylamino)-2-deoxy-b-D-galactopyranosyl-(1®4)-O-[O-b-D-glucopyranosyl-(1®2)-O-b-D-xylopyranosyl-(1®6)-2-(acetylamino)-2-deoxy-b-D-glucopyranosyl-(1®2)]-b-D-xylopyranosyl]oxy]-5-hydroxy-12-methoxy-4,4-dimethyl-, (3b,5a,12b)- (9CI)
CAS No:147769-49-1
MF:C62H100N2O27
MW:1305.45462226868
CID:207864

Cholesta-8(14),24-dien-23-one,3-[[O-2-(acetylamino)-2-deoxy-b-D-galactopyranosyl-(1®4)-O-[O-b-D-glucopyranosyl-(1®2)-O-b-D-xylopyranosyl-(1®6)-2-(acetylamino)-2-deoxy-b-D-glucopyranosyl-(1®2)]-b-D-xylopyranosyl]oxy]-5-hydroxy-12-methoxy-4,4-dimethyl-, (3b,5a,12b)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • SarasinosideF
    • 2)]-b-D-xylopyranosyl]oxy]-5-hydroxy-12-methoxy-4,4-dimethyl-, (3b,5a,12b)- (9CI)
    • 2)-O-b-D-xylopyranosyl-(1&reg
    • 6)-2-(acetylamino)-2-deoxy-b-D-glucopyranosyl-(1&reg
    • Cholesta-8(14),24-dien-23-one,3-[[O-2-(acetylamino)-2-deoxy-b-D-galactopyranosyl-(1(R)4)-O-[O-b-D-glucopyranosyl-(1(R)2)-O-b-D-xylopyranosyl-(1(R)6)-2-(acetylamino)-2-deoxy-b-D-glucopyranosyl-(1(R)2)]-b-D-xylopyranosyl]oxy]-5-hydroxy-12-methoxy-4,4-dimethyl-, (3b,5a,12b)- (9CI)
    • Cholesta-8(14),24-dien-23-one,3-[[O-2-(acetylamino)-2-deoxy-b-D-galactopyranosyl-(1®4)-O-[O-b-D-glucopyranosyl-(1®2)-O-b-D-xylopyranosyl-(1®6)-2-(acetylamino)-2-deoxy-b-D-glucopyranosyl-(1®2)]-b-D-xylopyranosyl]oxy]-5-hydroxy-12-methoxy-4,4-dimethyl-, (3b,5a,12b)- (9CI)
    • Inchi: 1S/C62H100N2O27/c1-25(2)17-29(69)18-26(3)31-11-12-32-30-13-16-62(80)59(6,7)39(14-15-60(62,8)33(30)19-40(81-10)61(31,32)9)89-58-53(47(75)38(24-84-58)88-54-41(63-27(4)67)48(76)44(72)35(20-65)85-54)90-55-42(64-28(5)68)49(77)46(74)37(87-55)23-83-57-52(43(71)34(70)22-82-57)91-56-51(79)50(78)45(73)36(21-66)86-56/h17,26,31,33-58,65-66,70-80H,11-16,18-24H2,1-10H3,(H,63,67)(H,64,68)
    • InChI Key: BOLSBAZNLWAXBH-UHFFFAOYSA-N
    • SMILES: CC12CCC(OC3OCC(OC4OC(CO)C(O)C(O)C4NC(=O)C)C(O)C3OC3OC(COC4OCC(O)C(O)C4OC4C(C(O)C(O)C(CO)O4)O)C(O)C(O)C3NC(=O)C)C(C)(C)C1(CCC1=C3CCC(C(C)CC(=O)C=C(C)C)C3(C)C(OC)CC21)O

Cholesta-8(14),24-dien-23-one,3-[[O-2-(acetylamino)-2-deoxy-b-D-galactopyranosyl-(1®4)-O-[O-b-D-glucopyranosyl-(1®2)-O-b-D-xylopyranosyl-(1®6)-2-(acetylamino)-2-deoxy-b-D-glucopyranosyl-(1®2)]-b-D-xylopyranosyl]oxy]-5-hydroxy-12-methoxy-4,4-dimethyl-, (3b,5a,12b)- (9CI) Related Literature

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